2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}-3,5-dimethyl-4(1H)-pyridinone

• IUPAC Name: 2-[[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)piperazin-1-yl]methyl]-3,5-dimethyl-1H-pyridin-4-one
• InChI: InChI=1S/C21H35N3O2/c1-16-12-22-20(17(2)21(16)26)15-23-9-10-24(19(14-23)8-11-25)13-18-6-4-3-5-7-18/h12,18-19,25H,3-11,13-15H2,1-2H3,(H,22,26)
• InChI Key: MORQMPFWTCFFHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CNC(=C(C1=O)C)CN2CCN(C(C2)CCO)CC3CCCCC3
• Molecular Formula: C21H35N3O2
• Molecular Weight: 361.5 g/mol

Description

2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}-3,5-dimethyl-4(1H)-pyridinone is a useful research compound. Its molecular formula is C21H35N3O2 and its molecular weight is 361.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 361.27292737 g/mol and the complexity rating of the compound is 564. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Hydrogen Bonding in Anticonvulsant Enaminones

The crystal structures of several anticonvulsant enaminones were determined, highlighting the importance of hydrogen bonding and the sofa conformations of cyclohexene rings. This study emphasizes the structural characteristics that contribute to the anticonvulsant properties of compounds, including those similar to 2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}-3,5-dimethyl-4(1H)-pyridinone, by exploring the interactions within the molecular structure that could be pivotal for their activity (Kubicki, Bassyouni, & Codding, 2000).

Antimicrobial Activity of Pyrimidinone and Oxazinone Derivatives

A series of pyridines, pyrimidinones, and oxazinones synthesized as antimicrobial agents demonstrated good antibacterial and antifungal activities. This research indicates the potential for derivatives of this compound to serve as antimicrobial agents, broadening the scope of its applications beyond its primary use (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Catalytic Hydrocarbon Oxidation by Copper(II) Complexes

Copper(II) complexes were shown to catalyze the peroxidative oxidation of cyclic hydrocarbons under mild conditions, indicating the role of piperazine and similar compounds in facilitating these reactions. This work suggests that this compound could have applications in catalysis, particularly in the oxidation of hydrocarbons to produce valuable chemical products (Hazra et al., 2019).